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Compound of Interest

Compound Name: SW033291

Cat. No.: B1682838

An In-depth Technical Guide on the Applications of SW033291 in Preclinical Metabolic Disease
Models

Introduction

Metabolic diseases, including type 2 diabetes mellitus (T2DM), represent a growing global
health crisis. SW033291, a potent and selective inhibitor of 15-hydroxyprostaglandin
dehydrogenase (15-PGDH), is emerging as a promising therapeutic agent. By blocking the
degradation of prostaglandin E2 (PGE2), SW033291 elevates local PGE2 levels, thereby
modulating various physiological processes, including tissue regeneration, inflammation, and
metabolic homeostasis. This guide provides a comprehensive overview of the preclinical
applications of SW033291 in metabolic disease models, with a focus on its molecular
mechanisms, supported by quantitative data and detailed experimental protocols.

Mechanism of Action

SW033291 exerts its therapeutic effects by inhibiting the enzyme 15-PGDH, which is the key
enzyme responsible for the degradation of prostaglandins, particularly PGE2. This inhibition
leads to an increase in the local concentration of PGE2, which then activates downstream
signaling pathways through its receptors (EP1-4). In the context of metabolic diseases, the
PGEZ2/EP4 signaling axis has been shown to play a crucial role in improving insulin sensitivity,
reducing inflammation, and ameliorating hepatic steatosis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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